Cinnolin-3-amine
Overview
Description
Cinnolin-3-amine is a compound that contains a cinnoline nucleus, which is a very important bicyclic heterocycle used as the structural subunit of many compounds with interesting pharmaceutical properties . It is a six-membered ring system with two nitrogen atoms .
Molecular Structure Analysis
This compound has a molecular formula of C8H7N3 . The structure of the cinnoline ring system, which is present in this compound, is a six-membered ring system with two nitrogen atoms .Scientific Research Applications
Chemical Rearrangements and Synthesis :
- Cinnolin-3-one can be aminated to form 2-aminocinnolin-3-one, which can undergo a novel rearrangement to oxindole (Rees & Sale, 1971).
- Palladium compounds catalyze the condensation of 3-halogenocinnolines with terminal alkynes, leading to various derivatives with potential applications in organic synthesis (Ames & Bull, 1982).
- Cinnolin-3-ylio oxides, a class of heterocyclic aminimide, can be prepared by intramolecular cyclization of specific hydrazides (Arán et al., 1997).
Pharmacological Applications :
- Novel cinnoline fused Mannich bases were synthesized and showed promising antibacterial, analgesic, and anti-inflammatory activities (Kalyani et al., 2017).
- Cinnoline derivatives were identified as potent PI3K inhibitors with significant antiproliferative activity, highlighting their potential in cancer therapy (Tian et al., 2021).
Synthetic and Material Science Applications :
- A green method was developed to synthesize cinnolines using tert-butyl nitrite as a nitrogen atom source and oxidant, indicating a more environmentally friendly approach in organic synthesis (Pang et al., 2017).
- Cinnoline-4-amine was developed as a new type of fluorogenic and fluorochromic probe, sensitive to environmental changes, which can be used in various analytical and biological applications (Danilkina et al., 2021).
General Chemical Properties and Reactivity :
- The tautomerism of cinnolin-4-ol, cinnoline-4-thiol, and cinnolin-4-amine was studied, providing insight into the fundamental chemical properties of these compounds (Holzer et al., 2008).
- Preparation of cinnoline-3,4-dicarbonitrile and -dicarboxylic acid was explored, contributing to the understanding of cinnoline chemistry (Ames & Bull, 1981).
Comprehensive Reviews on Cinnoline Derivatives :
- Cinnoline derivatives demonstrate a wide range of pharmacological activities and have been the subject of extensive research, as summarized in comprehensive reviews (Szumilak & Stańczak, 2019); (Lewgowd & Stańczak, 2007).
Safety and Hazards
Future Directions
Cinnoline derivatives, including Cinnolin-3-amine, have been the subject of extensive study due to their various biological activities depending on the nature and position of their substituents . They are often designed as analogs of previously obtained quinoline or isoquinoline derivatives . This suggests that there is ongoing interest in the development of cinnoline-based molecules for potential therapeutic applications.
Mechanism of Action
Target of Action
Cinnolin-3-amine, also known as 5,6-Dihydro-Benzo[H]Cinnolin-3-Ylamine, primarily targets the Death-associated protein kinase 1 in humans . This protein plays a crucial role in cellular processes such as apoptosis and autophagy .
Mode of Action
It is known to interact with its target, the death-associated protein kinase 1 . The interaction between the compound and its target may result in changes in cellular processes, potentially influencing cell survival, apoptosis, and autophagy .
Biochemical Pathways
Given its interaction with the death-associated protein kinase 1, it is likely that it influences pathways related to apoptosis and autophagy .
Result of Action
Given its interaction with the death-associated protein kinase 1, it may influence cell survival, apoptosis, and autophagy .
Properties
IUPAC Name |
cinnolin-3-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7N3/c9-8-5-6-3-1-2-4-7(6)10-11-8/h1-5H,(H2,9,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DKJAESIQEOLWNK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=C(N=N2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90400873 | |
Record name | 3-aminocinnoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90400873 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
145.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
17372-79-1 | |
Record name | 3-Cinnolinamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=17372-79-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-aminocinnoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90400873 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | cinnolin-3-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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